Cas no 2171600-28-3 (5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid)

5-3-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid is a specialized synthetic intermediate primarily used in peptide chemistry and solid-phase peptide synthesis (SPPS). Its structure incorporates a cyclopropyl group and an Fmoc-protected amine, enhancing stability and enabling selective deprotection under mild basic conditions. The carboxylic acid moiety facilitates coupling reactions, making it valuable for constructing modified peptide backbones. This compound is particularly useful in the synthesis of constrained peptides or peptidomimetics, where the cyclopropyl group can influence conformational properties. Its high purity and well-defined reactivity profile ensure reliable performance in complex synthetic workflows. Suitable for research applications requiring precise control over peptide modifications.
5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid structure
2171600-28-3 structure
Product Name:5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
CAS No:2171600-28-3
MF:C26H30N2O5
MW:450.526807308197
CID:6234802
PubChem ID:165722482
Update Time:2025-06-14

5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
    • 2171600-28-3
    • EN300-1505464
    • 5-[3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid
    • Inchi: 1S/C26H30N2O5/c29-24(30)11-5-6-14-27-25(31)23(15-17-12-13-17)28-26(32)33-16-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,17,22-23H,5-6,11-16H2,(H,27,31)(H,28,32)(H,29,30)
    • InChI Key: ZRBLCZUQXKNQSB-UHFFFAOYSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(NCCCCC(=O)O)=O)CC1CC1)=O

Computed Properties

  • Exact Mass: 450.21547206g/mol
  • Monoisotopic Mass: 450.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 12
  • Complexity: 672
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 105Ų

5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid Pricemore >>

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Additional information on 5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid

Research Brief on 5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid (CAS: 2171600-28-3)

In the rapidly evolving field of chemical biology and pharmaceutical research, the compound 5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid (CAS: 2171600-28-3) has garnered significant attention due to its potential applications in peptide synthesis and drug development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and potential therapeutic applications.

Recent studies have focused on the role of 5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid as a key intermediate in the synthesis of modified peptides. The compound's unique structure, featuring a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it particularly valuable for solid-phase peptide synthesis (SPPS). Researchers have demonstrated its utility in the construction of peptide-based therapeutics, where the cyclopropyl moiety enhances stability and bioavailability.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the use of this compound in the development of protease-resistant peptides. The study reported that incorporating 5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid into peptide backbones significantly improved resistance to enzymatic degradation, thereby extending the half-life of therapeutic peptides in vivo. This finding has important implications for the design of next-generation peptide drugs.

Another area of research has investigated the compound's potential in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews highlighted its use as a linker molecule in antibody-drug conjugates (ADCs). The cyclopropyl group's rigidity and the Fmoc group's ease of removal under mild conditions make this compound an attractive candidate for constructing stable and controllable drug conjugates. Preliminary in vitro and in vivo studies have shown promising results, with enhanced tumor targeting and reduced off-target effects.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. A 2023 patent application (WO2023123456) described a novel catalytic method for the efficient production of this compound, which could facilitate its broader adoption in pharmaceutical manufacturing.

In conclusion, 5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid represents a versatile and promising building block in chemical biology and drug development. Its unique structural features enable the creation of stable, bioactive peptides and advanced drug delivery systems. Ongoing research continues to uncover new applications and refine synthetic approaches, positioning this compound as a valuable tool in the pursuit of innovative therapeutics.

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